7-[2-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-2-oxoethoxy]-8-methyl-4-propyl-2H-chromen-2-one

• Molecular Formula: C24H31NO5
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 7-[2-(4a-hydroxy-1,3,4,5,6,7,8,8a-octahydroisoquinolin-2-yl)-2-oxoethoxy]-8-methyl-4-propylchromen-2-one
• InChI: InChI=1S/C24H31NO5/c1-3-6-17-13-22(27)30-23-16(2)20(9-8-19(17)23)29-15-21(26)25-12-11-24(28)10-5-4-7-18(24)14-25/h8-9,13,18,28H,3-7,10-12,14-15H2,1-2H3
• InChI Key: YJGRQRIZYGRVRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2C)OCC(=O)N3CCC4(CCCCC4C3)O

Description

7-[2-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-2-oxoethoxy]-8-methyl-4-propyl-2H-chromen-2-one is a complex organic compound with a unique structure that combines elements of isoquinoline and chromenone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[2-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-2-oxoethoxy]-8-methyl-4-propyl-2H-chromen-2-one typically involves multiple steps, starting from readily available precursors. The process may include:

Formation of the Isoquinoline Moiety: This can be achieved through a Pictet-Spengler reaction, where an aldehyde reacts with an amine to form the isoquinoline ring.

Attachment of the Chromenone Group: The chromenone moiety can be introduced via a condensation reaction involving a suitable chromenone precursor.

Final Coupling and Functionalization: The final step involves coupling the isoquinoline and chromenone moieties, followed by functionalization to introduce the hydroxyl and oxoethoxy groups.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

7-[2-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-2-oxoethoxy]-8-methyl-4-propyl-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The oxo group can be reduced to form an alcohol.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions at various positions on the isoquinoline or chromenone rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Conditions for substitution reactions vary depending on the specific reaction but may include the use of catalysts, solvents, and specific temperature and pressure conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group would yield a ketone or aldehyde, while reduction of the oxo group would yield an alcohol.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have biological activity, making it a candidate for studies on enzyme inhibition or receptor binding.

Medicine: Its unique structure suggests potential as a lead compound for drug development, particularly in the areas of neuropharmacology and oncology.

Industry: The compound could be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 7-[2-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-2-oxoethoxy]-8-methyl-4-propyl-2H-chromen-2-one is not fully understood but may involve interaction with specific molecular targets such as enzymes or receptors. The isoquinoline and chromenone moieties suggest potential activity at neurotransmitter receptors or as inhibitors of specific enzymes involved in disease pathways.

Comparison with Similar Compounds

Similar Compounds

7-Hydroxy-3,4-dihydro-2(1H)-quinolinone:

4-Hydroxy-2-quinolone: Another related compound with a similar core structure and potential biological activity.

Uniqueness

What sets 7-[2-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-2-oxoethoxy]-8-methyl-4-propyl-2H-chromen-2-one apart is its combination of isoquinoline and chromenone moieties, which may confer unique biological activities and chemical properties not found in simpler analogs.